Cas no 1368562-08-6 (3-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 1368562-08-6
• MF: C₁₂H₁₁FN₂O₂
• MW: 234.226346254349
• CID: 5795896
• PubChem ID: 82290508
• Update Time: 2024-01-13

3-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• 1368562-08-6
• EN300-1846612

• Inchi： 1S/C12H11FN2O2/c1-7-5-8(3-4-9(7)13)10-6-11(12(16)17)15(2)14-10/h3-6H,1-2H3,(H,16,17)
• InChI Key： WXGUOHIZYOGGJE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)C1C=C(C(=O)O)N(C)N=1

Computed Properties

• Exact Mass: 234.08045576g/mol
• Monoisotopic Mass: 234.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles